Cas no 21344-73-0 (4-phenyl-N-(prop-2-en-1-yl)-1,3-thiazol-2-amine)

• Product Name: 4-phenyl-N-(prop-2-en-1-yl)-1,3-thiazol-2-amine
• CAS No: 21344-73-0
• MF: C₁₂H₁₂N₂S
• MW: 216.302081108093
• CID: 1400604
• PubChem ID: 1796522
• Update Time: 2025-05-20

4-phenyl-N-(prop-2-en-1-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-N-prop-2-enyl-1,3-thiazol-2-amine
• 2-allylamino-4-phenylthiazole
• SBB043143
• Allyl-(4-phenyl-thiazol-2-yl)-amin
• 4-phenyl-N-(prop-2-en-1-yl)-1,3-thiazol-2-amine
• AC1Q2AFU
• (4-phenyl(1,3-thiazol-2-yl))prop-2-enylamine
• AC1LX84I
• CBMicro_036898
• Allyl-(4-phenyl-thiazol-2-yl)-amine
• N-allyl-4-phenylthiazol-2-amine
• BIM-0036878.P001
• SCHEMBL38629
• SR-01000509785
• 4-Phenyl-N-2-propen-1-yl-2-thiazolamine
• G34011
• Oprea1_291874
• SR-01000509785-1
• AKOS000273555
• N-allyl-N-(4-phenyl-1,3-thiazol-2-yl)amine
• Oprea1_727110
• Cambridge id 5911733
• 2-allylamino-4-phenylthia-zole
• STK793162
• AI-020/34278028
• HMS1676H21
• Z48852773
• DTXSID00365166
• CS-0220084
• 21344-73-0
• CCG-236541
• EN300-05727

• MDL： MFCD00744761
• Inchi： 1S/C12H12N2S/c1-2-8-13-12-14-11(9-15-12)10-6-4-3-5-7-10/h2-7,9H,1,8H2,(H,13,14)
• InChI Key： FREHXEYAZAQJFE-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N=C1NCC=C

Computed Properties

• Exact Mass: 216.07226
• Monoisotopic Mass: 216.072119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2
• XLogP3: 3.6

Experimental Properties

• Density: 1.169
• Boiling Point: 357.5°C at 760 mmHg
• Flash Point: 170°C
• Refractive Index: 1.631
• PSA: 24.92
• LogP: 2.82990

Additional information on 4-phenyl-N-(prop-2-en-1-yl)-1,3-thiazol-2-amine

Compound CAS No. 21344-73-0: 4-phenyl-N-(prop-2-en-1-yl)-1,3-thiazol-2-amine

The compound with CAS No. 21344-73-0, commonly referred to as 4-phenyl-N-(prop-2-en-1-yl)-1,3-thiazol-2-amine, is a versatile organic molecule with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their unique chemical properties and wide-ranging biological activities. The structure of 4-phenyl-N-(propenyl)-thiazolamine consists of a thiazole ring substituted with a phenyl group at the 4-position and an N-propenyl group at the amino position, making it a valuable substrate for further functionalization and exploration in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-phenyl-N-(propenyl)-thiazolamine through various routes, including microwave-assisted synthesis and catalytic methods. These methods not only enhance the yield but also improve the purity of the compound, making it more suitable for high-throughput screening in pharmaceutical research. The compound's ability to undergo further modifications, such as alkylation or acylation, has opened new avenues for exploring its potential as a building block in medicinal chemistry.

In terms of biological activity, 4-phenyl-N-(propenyl)-thiazolamine has shown promising results in recent studies as a potential candidate for anti-inflammatory and anticancer therapies. Researchers have demonstrated that this compound exhibits selective inhibition against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead molecule for developing novel anti-inflammatory agents. Additionally, preliminary in vitro studies indicate that this compound may possess cytotoxic effects against various cancer cell lines, highlighting its potential role in anticancer drug development.

The structural flexibility of 4-(propenylamino)thiazole also makes it an attractive candidate for exploring its role in other therapeutic areas, such as neurodegenerative diseases and infectious diseases. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects. Furthermore, computational studies using molecular docking and dynamics simulations are being conducted to better understand the compound's interaction with target proteins at the molecular level.

In conclusion, CAS No. 21344730 (4-(phenyl)N-propenylthiazolamine) represents a valuable molecule with significant potential in drug discovery and development. Its unique chemical structure, coupled with its diverse biological activities, positions it as a key player in advancing therapeutic interventions across multiple disease areas. As research continues to uncover new insights into its properties and applications, this compound is expected to play an increasingly important role in the field of medicinal chemistry.